5-(benzylsulfanyl)pyridine-2-carbonitrile
Overview
Description
5-(Benzylsulfanyl)pyridine-2-carbonitrile (5-BSCN) is a heterocyclic compound containing both a pyridine and a carbonitrile functional group. It is a versatile building block for organic synthesis and has been used in a variety of reactions, including Diels-Alder reactions, Suzuki-Miyaura couplings, and Heck reactions. 5-BSCN has been studied for its potential applications in medicinal chemistry and drug design, as well as its use as a reagent in laboratory experiments.
Scientific Research Applications
5-(benzylsulfanyl)pyridine-2-carbonitrile has been studied for its potential applications in medicinal chemistry and drug design. It has been found to be a potential inhibitor of the enzyme dihydrofolate reductase (DHFR), which is involved in the metabolism of folate and has been implicated in cancer and other diseases. 5-(benzylsulfanyl)pyridine-2-carbonitrile has also been investigated for its potential use as a reagent in organic synthesis and as a building block for the synthesis of more complex molecules. Additionally, 5-(benzylsulfanyl)pyridine-2-carbonitrile has been studied for its potential use in the synthesis of polymers and as a catalyst for the synthesis of organic compounds.
Mechanism of Action
The mechanism of action of 5-(benzylsulfanyl)pyridine-2-carbonitrile is not yet fully understood. However, studies have suggested that it may act as an inhibitor of DHFR, which is involved in the metabolism of folate. Inhibition of DHFR can lead to decreased levels of folate, which can ultimately lead to cell death. Additionally, 5-(benzylsulfanyl)pyridine-2-carbonitrile has been found to interact with other enzymes, such as cytochrome P450 enzymes, suggesting that it may have other effects on the metabolism of drugs and other molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(benzylsulfanyl)pyridine-2-carbonitrile are not yet fully understood. However, studies have suggested that it may be involved in the inhibition of DHFR, which can lead to decreased levels of folate and cell death. Additionally, 5-(benzylsulfanyl)pyridine-2-carbonitrile has been found to interact with other enzymes, such as cytochrome P450 enzymes, suggesting that it may have other effects on the metabolism of drugs and other molecules.
Advantages and Limitations for Lab Experiments
5-(benzylsulfanyl)pyridine-2-carbonitrile has several advantages for use in laboratory experiments. It is a versatile building block for organic synthesis and can be used in a variety of reactions, including Diels-Alder reactions, Suzuki-Miyaura couplings, and Heck reactions. Additionally, 5-(benzylsulfanyl)pyridine-2-carbonitrile has been studied for its potential applications in medicinal chemistry and drug design, making it a useful tool for research in this field. However, 5-(benzylsulfanyl)pyridine-2-carbonitrile also has some limitations for use in laboratory experiments. It has been found to be a potential inhibitor of DHFR, which can lead to decreased levels of folate and cell death. Additionally, 5-(benzylsulfanyl)pyridine-2-carbonitrile has been found to interact with other enzymes, such as cytochrome P450 enzymes, suggesting that it may have other effects on the metabolism of drugs and other molecules.
Future Directions
There are several potential future directions for research on 5-(benzylsulfanyl)pyridine-2-carbonitrile. First, more research is needed to understand the mechanism of action of 5-(benzylsulfanyl)pyridine-2-carbonitrile and its effects on biochemical and physiological processes. Additionally, further research is needed to investigate the potential applications of 5-(benzylsulfanyl)pyridine-2-carbonitrile in medicinal chemistry and drug design. Finally, research is needed to explore the potential use of 5-(benzylsulfanyl)pyridine-2-carbonitrile as a reagent in organic synthesis and as a building block for the synthesis of more complex molecules.
Synthesis Methods
5-(benzylsulfanyl)pyridine-2-carbonitrile can be synthesized through a number of methods, including the reaction of 4-chloropyridine-2-carbonitrile with benzylsulfanyl chloride in the presence of anhydrous potassium carbonate and acetic acid. This reaction produces a mixture of 5-(benzylsulfanyl)pyridine-2-carbonitrile and 4-chloropyridine-2-carbonitrile as the major products. Other methods of synthesis include the reaction of 4-chloropyridine-2-carbonitrile with benzylsulfanyl bromide in the presence of potassium carbonate, the reaction of 4-chloropyridine-2-carbonitrile with benzylsulfanyl iodide in the presence of potassium carbonate, and the reaction of 4-chloropyridine-2-carbonitrile with benzylsulfanyl fluoride in the presence of potassium carbonate.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 5-(benzylsulfanyl)pyridine-2-carbonitrile can be achieved through a multi-step process involving the reaction of various starting materials.", "Starting Materials": [ "2-chloropyridine", "benzyl mercaptan", "sodium cyanide", "potassium carbonate", "dimethylformamide (DMF)", "ethanol" ], "Reaction": [ "Step 1: 2-chloropyridine is reacted with benzyl mercaptan in the presence of potassium carbonate and DMF to yield 2-(benzylsulfanyl)pyridine.", "Step 2: 2-(benzylsulfanyl)pyridine is then reacted with sodium cyanide in ethanol to form 5-(benzylsulfanyl)pyridine-2-carbonitrile." ] } | |
CAS RN |
1260662-91-6 |
Product Name |
5-(benzylsulfanyl)pyridine-2-carbonitrile |
Molecular Formula |
C13H10N2S |
Molecular Weight |
226.3 |
Purity |
95 |
Origin of Product |
United States |
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